Cas no 478064-43-6 (1-benzyl-N'-cyclopropanecarbonylpiperidine-4-carbohydrazide)

• Product Name: 1-benzyl-N'-cyclopropanecarbonylpiperidine-4-carbohydrazide
• CAS No: 478064-43-6
• CID: 4653487
• Update Time: 2025-10-19

1-benzyl-N'-cyclopropanecarbonylpiperidine-4-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-N'-cyclopropanecarbonylpiperidine-4-carbohydrazide

Additional information on 1-benzyl-N'-cyclopropanecarbonylpiperidine-4-carbohydrazide

Introduction to 1-benzyl-N'-cyclopropanecarbonylpiperidine-4-carbohydrazide (CAS No. 478064-43-6)

1-benzyl-N'-cyclopropanecarbonylpiperidine-4-carbohydrazide, a compound with the CAS number 478064-43-6, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of derivatives that exhibit promising biological activities, making it a subject of extensive study and development. The unique structural features of this molecule, particularly the presence of a benzyl group and a cyclopropanecarbonyl moiety, contribute to its intriguing chemical properties and potential therapeutic applications.

The< strong>1-benzyl-N'-cyclopropanecarbonylpiperidine-4-carbohydrazide molecule is characterized by a piperidine ring substituted with a carbohydrazide functional group at the 4-position. This structural configuration imparts distinct reactivity and binding capabilities, which are highly relevant in the design of novel pharmaceutical agents. The benzyl group, in particular, serves as an important pharmacophore, enhancing the molecule's solubility and bioavailability while also facilitating interactions with biological targets.

In recent years, there has been a surge in research focused on developing new chemical entities with enhanced efficacy and reduced side effects. The< strong>1-benzyl-N'-cyclopropanecarbonylpiperidine-4-carbohydrazide compound has emerged as a promising candidate in this context, thanks to its unique structural framework and demonstrated biological activity. Studies have shown that this molecule exhibits potent inhibitory effects against various enzymes and receptors implicated in human diseases. For instance, preliminary research indicates that it may interfere with the activity of enzymes such as kinases and proteases, which are often dysregulated in cancerous cells.

The< strong>cyclopropanecarbonyl moiety within the molecule is particularly noteworthy, as it introduces rigidity to the molecular structure. This rigidity can enhance binding affinity by optimizing the orientation of key functional groups relative to biological targets. Additionally, the carbohydrazide group at the 4-position of the piperidine ring provides a site for further chemical modification, allowing researchers to fine-tune the pharmacological properties of the compound. These features make< strong>1-benzyl-N'-cyclopropanecarbonylpiperidine-4-carbohydrazide a versatile scaffold for drug discovery efforts.

The synthesis of< strong>1-benzyl-N'-cyclopropanecarbonylpiperidine-4-carbohydrazide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The benzyl group is typically introduced via benzylating agents, while the cyclopropanecarbonyl moiety is incorporated through cyclopropanation reactions or by using appropriate carbodiimides. The final step involves the introduction of the carbohydrazide group, which can be achieved through hydrazination reactions or by using hydrazine derivatives.

In terms of biological activity, preliminary studies have demonstrated that< strong>1-benzyl-N'-cyclopropanecarbonylpiperidine-4-carbohydrazide exhibits significant inhibitory effects against certain enzymes associated with inflammatory pathways. These findings are particularly intriguing given the growing interest in developing anti-inflammatory agents with minimal systemic side effects. Furthermore, the compound has shown potential in preclinical models for treating neurological disorders, where its ability to modulate neurotransmitter receptor activity could be exploited for therapeutic benefit.

The pharmacokinetic profile of< strong>1-benzyl-N'-cyclopropanecarbonylpiperidine-4-carbohydrazide is another critical aspect that has been extensively studied. Research indicates that this compound exhibits moderate solubility in water and lipids, suggesting good bioavailability following oral administration. Additionally, preliminary data suggest that it undergoes slow metabolism, allowing for prolonged circulation within the body. These characteristics make it an attractive candidate for further development into a once-daily therapeutic agent.

The future direction of research on< strong>1-benzyl-N'-cyclopropanecarbonylpiperidine-4-carbohydrazide will likely focus on optimizing its pharmacological properties through structure-activity relationship (SAR) studies. By systematically modifying various functional groups within the molecule, researchers aim to enhance its potency, selectivity, and pharmacokinetic profile. Additionally, computational modeling techniques will be employed to predict how different structural modifications will affect binding affinity and metabolic stability.

In conclusion,< strong>1-benzyl-N'-cyclopropanecarbonylpiperidine-4-carbohydrazide (CAS No. 478064-43-6) represents a fascinating compound with significant potential in pharmaceutical development. Its unique structural features and demonstrated biological activity make it a valuable tool for researchers exploring new therapeutic strategies across multiple disease areas. As our understanding of its pharmacological properties continues to evolve, this compound is poised to play an important role in shaping future advances in medicinal chemistry.